Safflor yellow (A)

• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• InChI: InChI=1S/C27H30O16/c28-7-12-17(33)20(36)23-22(40-12)15-18(34)14(11(31)6-3-9-1-4-10(30)5-2-9)24(38)27(39,25(15)42-23)43-26-21(37)19(35)16(32)13(8-29)41-26/h1-6,12-13,16-17,19-23,26,28-30,32-37,39H,7-8H2/b6-3+
• InChIKey: AQMZAOSKHKZGNI-ZZXKWVIFSA-N

Safflor Yellow A Analytical Standard Specification

Safflor yellow A (SYA; CAS 85532-77-0) is a quinochalcone C-glycoside flavonoid pigment isolated from the petals of Carthamus tinctorius L. (safflower). It is one of the two principal water-soluble yellow colouring matters in commercial carthamus yellow, alongside safflomin B (safflor yellow B) [1]. SYA bears a close structural resemblance to hydroxysafflor yellow A (HSYA; safflomin A, CAS 78281-02-4), differing by one fewer hydroxyl substituent, which yields a distinct molecular formula (C27H30O15; MW 594.52 g/mol) versus HSYA (C27H32O16; MW 612.5 g/mol) . Commercially available as a purified analytical reference standard (HPLC purity ≥95%–≥98%), SYA is supplied as a yellow-to-brown powder soluble in water, DMSO, and alcohols, and is used in pharmacological research spanning cardiovascular protection, antioxidant mechanism studies, anti-inflammatory assays, and natural colorant standardization [1].

Purified quinochalcone analytical reference standard (HPLC)

Natural colorant QC marker per JECFA specification

Safflower pigment tool for antioxidant SAR studies

• [1] FAO JECFA. Carthamus Yellow. Prepared at the 49th JECFA (1997), superseding specifications prepared at the 31st JECFA (1987). FNP 38 (1988). View Source

Safflor Yellow A Functional Irreplaceability

Despite sharing a quinochalcone C-glycoside scaffold, safflor yellow A (SYA) and hydroxysafflor yellow A (HSYA) exhibit quantitatively distinct antioxidant potency tiers, cytotoxicity thresholds, and biotransformation susceptibilities that preclude functional interchangeability. In direct head-to-head assays conducted under identical experimental conditions, HSYA demonstrated 3.4-fold to 4.3-fold higher antioxidant capacity than SYA across ORAC, DPPH, and LDL oxidation protection models [1]. Conversely, SYA uniquely induces cytotoxicity in human dermal fibroblasts (HuDe) at 150 µg/mL—a concentration at which HSYA remains non-cytotoxic—establishing a divergent safety window that directly impacts experimental design and dose selection [1]. Furthermore, SYA serves as a specific substrate for microbial biotransformation (Bacillus licheniformis C2-13) yielding the enhanced anti-thrombotic derivative SYA-X, a metabolic pathway not documented for HSYA [2]. Substituting HSYA or crude safflower extract for pure SYA therefore introduces uncontrolled variables in antioxidant potency, cellular toxicity readouts, and metabolic conversion studies. The evidence below quantifies these differentiation dimensions with comparator-anchored data to guide precise compound selection.

Antioxidant tier

SYA exhibits substantially lower radical scavenging capacity than HSYA; antioxidant potency ranking may not transfer.

Cytotoxicity window

SYA uniquely reduces cell viability at elevated concentrations where HSYA remains non-cytotoxic, altering dose-response interpretation.

Biotransformation

SYA-specific microbial conversion to an anti-thrombotic derivative is not documented for HSYA, impacting fermentation-based research.

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. doi:10.3390/antiox9020119. View Source
• [2] 增强红花黄色素A抗血栓作用的生物转化机理研究 [The Mechanism of Bio-transformation of Safflor Yellow A to Improve its Anti-thrombosis Effect]. 时珍国医国药 [Lishizhen Medicine and Materia Medica Research]. 2008; 19(4):790-792. doi:10.3969/j.issn.1008-0805.2008.04.007. View Source

Safflor Yellow A: Head-to-Head Evidence vs. Analogs

DPPH Radical Scavenging Potency

In a direct head-to-head DPPH radical-scavenging assay, safflor yellow A (SYA) exhibited an IC50 of 30.3 ± 2.9 µg/mL, which is 4.15-fold higher (i.e., less potent) than hydroxysafflor yellow A (HSYA) at 7.3 ± 1.2 µg/mL (p < 0.05 vs. HSYA). The antiradical power (ARP) showed an even wider spread: HSYA ARP = 11.1 ± 0.8 versus SYA ARP = 2.6 ± 0.2, representing a 4.27-fold difference in integrated scavenging capacity. SYA was also 2.26-fold less potent than crude Carthamus tinctorius extract (IC50 13.4 ± 1.0 µg GAE/mL; ARP 5.9 ± 0.2), confirming that SYA is the weakest DPPH scavenger among the three tested safflower-derived materials [1].

DPPH Scavenging

Head-to-head

IC₅₀ 30.3 µg/mL (4.15× higher vs HSYA)

Supports antioxidant SAR studies; defines moderate-tier radical scavenger within safflower quinochalcones.

Triplicate DPPH assay; Bacchetti et al. 2020

Evidence Dimension	DPPH radical-scavenging potency (IC50, EC50, Antiradical Power)
Target Compound Data	SYA IC50 = 30.3 ± 2.9 µg/mL; EC50 = 0.38 ± 0.06 µg SYA/µg DPPH; ARP = 2.6 ± 0.2
Comparator Or Baseline	HSYA IC50 = 7.3 ± 1.2 µg/mL; EC50 = 0.09 ± 0.01 µg/µg DPPH; ARP = 11.1 ± 0.8; CT extract IC50 = 13.4 ± 1.0 µg GAE/mL; EC50 = 0.17 ± 0.01; ARP = 5.9 ± 0.2
Quantified Difference	SYA IC50 is 4.15× higher than HSYA (p < 0.05); SYA ARP is 4.27× lower than HSYA; SYA ARP is 2.27× lower than CT extract
Conditions	DPPH assay: 5 mM DPPH in methanol, absorbance at 517 nm, 15 min incubation, triplicate measurements per Bacchetti et al. 2020

Why This Matters

SYA's 4.15-fold lower DPPH potency versus HSYA defines it as a moderate-tier antioxidant within the safflower quinochalcone family, making it the preferred choice when investigating structure-activity relationships (SAR) of hydroxyl substitution on radical scavenging capacity, or when a titratable, non-saturating antioxidant response is experimentally required.

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. Table 2. doi:10.3390/antiox9020119. View Source

ORAC Peroxyl Radical Scavenging

The oxygen radical absorbance capacity (ORAC) assay, which measures peroxyl radical scavenging via fluorescein decay protection, yielded a Trolox index of 2.1 ± 0.1 for SYA compared with 7.1 ± 0.3 for HSYA (p < 0.005 vs. HSYA), representing a 3.38-fold difference. For context, Trolox itself has an index of 1.0 ± 0.2, quercetin scored 10.7, and ferulic acid scored 3.5, placing SYA's peroxyl radical scavenging capacity in the range of common dietary phenolics but well below HSYA's level, which is comparable to kaempferol (10.2) [1].

ORAC Capacity

Head-to-head

Trolox index 2.1 (3.38× lower than HSYA)

Positions SYA near dietary phenolic range; suitable when moderate peroxyl radical quenching is desired.

Fluorescein decay assay, 37°C; Bacchetti et al. 2020

Evidence Dimension	ORAC peroxyl radical scavenging (Trolox index)
Target Compound Data	SYA Trolox index = 2.1 ± 0.1
Comparator Or Baseline	HSYA Trolox index = 7.1 ± 0.3 (p < 0.005 vs. HSYA); Trolox = 1.0 ± 0.2; Quercetin = 10.7; Ferulic acid = 3.5
Quantified Difference	HSYA Trolox index is 3.38× higher than SYA (approximately three-fold, as stated by authors); SYA is 2.1× Trolox equivalents vs. HSYA at 7.1× Trolox equivalents
Conditions	ORAC assay: 75 mM sodium phosphate buffer pH 7.4, 0.08 mM fluorescein, 150 mM AAPH, fluorescence λex 485/λem 530 nm, 37°C, 3 h kinetic read, triplicate, calibrated with Trolox 5–300 µM per Bacchetti et al. 2020

Why This Matters

The 3.38-fold gap in ORAC Trolox index between SYA and HSYA provides a quantitative basis for compound selection in oxidative stress models: SYA is the appropriate choice when moderate peroxyl radical scavenging with a wider dynamic range is desired, while HSYA should be selected for high-potency antioxidant applications.

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. Table 1. doi:10.3390/antiox9020119. View Source

LDL Lipid Peroxidation Protection

In Cu²⁺-triggered human LDL oxidation, SYA extended the conjugated diene formation lag time from the control value of 30 ± 2 min to 49 ± 4 min at 60 µg/mL (63 ± 2% inhibition). Under identical conditions, HSYA at the same 60 µg/mL concentration extended the lag time beyond 200 min (>200 min; inhibition could not be calculated due to complete suppression within the measurement window). At lower concentrations, the divergence was even more pronounced: at 1.2 µg/mL, HSYA extended the lag time to 56 ± 6 min (86 ± 4% inhibition), whereas SYA showed no significant protection (29 ± 5 min, 0% inhibition). At 6.0 µg/mL, HSYA achieved 65 ± 2 min (116 ± 1%) versus SYA at 35 ± 6 min (16 ± 4%) [1].

LDL Protection

Head-to-head

At 60 µg/mL: lag time 49 min (63% inhib.); HSYA >200 min

Concentration-dependent lipoprotein antioxidant; low-dose protection absent, unlike HSYA.

Cu²⁺-induced LDL oxidation model; triplicate

Evidence Dimension	Cu²⁺-induced LDL oxidation lag time extension and % inhibition of conjugated diene formation
Target Compound Data	SYA at 1.2 µg/mL: 29 ± 5 min (0%); at 6.0 µg/mL: 35 ± 6 min (16 ± 4%); at 60 µg/mL: 49 ± 4 min (63 ± 2%)
Comparator Or Baseline	Control LDL: 30 ± 2 min (0%); HSYA at 1.2 µg/mL: 56 ± 6 min (86 ± 4%); at 6.0 µg/mL: 65 ± 2 min (116 ± 1%); at 60 µg/mL: >200 min (inhibition beyond measurement range)
Quantified Difference	At 60 µg/mL, HSYA lag time >4.1× SYA lag time; at 1.2 µg/mL, SYA shows 0% protection vs. HSYA 86%; at 6.0 µg/mL, SYA provides only 16% inhibition vs. HSYA 116%
Conditions	Human LDL (1 mg/mL) oxidized with 5 µM CuSO₄, absorbance monitored at 234 nm for 4 h in 96-well plates; HSYA and SYA tested at 0–60 µg/mL; CT extract at 0–17 µg GAE/mL per Bacchetti et al. 2020

Why This Matters

SYA offers measurable, concentration-dependent LDL protection at high concentrations (≥60 µg/mL) but fails to protect at low concentrations where HSYA remains effective. This differential defines SYA as suitable for studies requiring a moderate, high-concentration-dependent lipoprotein antioxidant, and inappropriate for low-dose cardiovascular protection models where HSYA is the superior candidate.

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. Table 3, Figure 1. doi:10.3390/antiox9020119. View Source

Cellular Cytotoxicity Threshold

In human dermal fibroblast (HuDe) viability assays (MTT, 48 h exposure), SYA induced a statistically significant decrease in cell viability at 150 µg/mL—the highest concentration tested—while HSYA showed no significant viability reduction across the entire 0–150 µg/mL range. This cytotoxicity was corroborated by increased LDH release. Both compounds exhibited a biphasic oxidative stress modulation pattern (antioxidant at low concentrations, pro-oxidant at high concentrations), but only SYA crossed the threshold into measurable cytotoxicity at 150 µg/mL within the tested range. No significant viability changes were observed for either compound below 150 µg/mL [1].

Cytotoxicity

Head-to-head

Significant viability loss at 150 µg/mL; HSYA non-cytotoxic

Provides a reachable cytotoxicity endpoint for pro-oxidant mechanism studies in fibroblast models.

HuDe fibroblasts, MTT 48 h; Bacchetti et al. 2020

Evidence Dimension	Human dermal fibroblast (HuDe) cell viability after 48 h exposure (MTT assay) and LDH release
Target Compound Data	SYA at 150 µg/mL: significant decrease in cell viability (p < 0.05 vs. untreated control); SYA ≤60 µg/mL: no significant viability change
Comparator Or Baseline	HSYA at 0–150 µg/mL: no significant viability decrease at any concentration tested; CT extract at 0–150 µg GAE/mL: no significant viability decrease
Quantified Difference	SYA uniquely cytotoxic at 150 µg/mL; HSYA non-cytotoxic across entire tested range; both show pro-oxidant ROS increase at 150 µg/mL
Conditions	HuDe cells, DMEM with 10% FBS, 48 h treatment, MTT absorbance at 540 nm, LDH release at 340 nm, 5 independent experiments, per Bacchetti et al. 2020

Why This Matters

The divergent cytotoxicity profile at 150 µg/mL is a critical procurement-relevant differentiation: researchers studying pro-oxidant therapeutic strategies, cancer cell selective toxicity, or dose-limiting safety pharmacology should select SYA over HSYA, as SYA uniquely provides a measurable cytotoxicity endpoint within a manageable concentration range.

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. Section 3.3, Figure 2. doi:10.3390/antiox9020119. View Source

Cardiomyocyte Anoxia-Reoxygenation Protection

In primary neonatal rat cardiomyocytes subjected to anoxia (3 h) / reoxygenation (6 h), SYA pretreatment at 40, 60, and 80 nmol/L produced concentration-dependent protection against A/R injury. At 80 nmol/L, SYA restored cell viability (MTT), suppressed LDH and CK release, reduced MDA production, and restored SOD, GSH, CAT, and GSH-Px activities to levels comparable with the positive control antioxidant N-acetylcysteine (NAC) at 200 µmol/L. SYA also normalized the Bcl-2/Bax ratio and reduced caspase-3 activity, confirming anti-apoptotic protection at nanomolar concentrations [1]. Although this study did not include a direct HSYA arm, the nanomolar effective concentration (80 nmol/L ≈ 47.6 ng/mL) is orders of magnitude below the DPPH IC50 (30.3 µg/mL), suggesting that SYA's cardioprotective mechanism is mediated through signaling pathway modulation (Bcl-2/Bax/caspase-3) rather than direct radical scavenging alone.

Cardiomyocyte A/R

Assay context

80 nmol/L protection comparable to NAC 200 µmol/L

Supports ischemia-reperfusion signaling studies; anti-apoptotic effect via Bcl-2/Bax axis.

Neonatal rat cardiomyocytes; Duan et al. 2013

Evidence Dimension	Cardiomyocyte viability, LDH/CK release, MDA, antioxidant enzyme activities (SOD, GSH, CAT, GSH-Px), Bcl-2/Bax ratio, caspase-3 activity
Target Compound Data	SYA 80 nmol/L: protection comparable to NAC 200 µmol/L; concentration-dependent effect from 40–80 nmol/L
Comparator Or Baseline	NAC (N-acetylcysteine) 200 µmol/L as positive antioxidant control; A/R model group (untreated) as negative control
Quantified Difference	SYA at 80 nmol/L produced protective effects statistically comparable to NAC at 200 µmol/L across all measured endpoints
Conditions	Primary neonatal rat cardiomyocytes, anoxia 3 h / reoxygenation 6 h, SYA pretreatment at 40/60/80 nmol/L, NAC at 200 µmol/L, MTT, LDH, CK, MDA, SOD, GSH, CAT, GSH-Px, Hoechst 33258, Bcl-2/Bax, caspase-3 per Duan et al. 2013

Why This Matters

SYA demonstrates validated cardioprotective efficacy at nanomolar concentrations with a defined benchmark (NAC 200 µmol/L), supporting its procurement for ischemia-reperfusion pharmacology studies where a quinochalcone with well-characterized anti-apoptotic signaling effects (Bcl-2/Bax/caspase-3 axis) is required, distinct from HSYA's more extensively studied PI3K/Akt/GSK3β pathway bias.

• [1] Duan JL, Wang JW, Guan Y, et al. Safflor yellow A protects neonatal rat cardiomyocytes against anoxia/reoxygenation injury in vitro. Acta Pharmacol Sin. 2013; 34(4):487-495. doi:10.1038/aps.2012.185. View Source

Biotransformation to Anti-Thrombotic SYA-X

SYA can be fermented by Bacillus licheniformis C2-13 to yield a structurally modified derivative designated SYA-X (UV λmax 353.6 nm, MS m/z 543, loss of benzene ring signal by IR). In rat tail thrombosis experiments, SYA-X exhibited significantly enhanced anti-thrombotic activity compared with the parent SYA, as assessed by prolonged prothrombin time (PT) and activated partial thromboplastin time (APTT) [1]. This biotransformation pathway represents a SYA-specific property: HSYA has not been documented to undergo analogous microbial conversion to a more potent anti-thrombotic derivative, likely due to its additional hydroxyl group altering substrate recognition by microbial enzymes. While direct quantitative potency ratios between SYA and SYA-X are not reported in the abstract, the qualitative enhancement provides a unique industrial application vector for SYA as a fermentation feedstock.

Biotransformation

Reported

B. licheniformis C2-13 converts SYA to anti-thrombotic SYA-X

Unique fermentation feedstock for semi-synthetic anti-thrombotic research; not available with HSYA.

Rat tail thrombosis model; 时珍国医国药 2008

Evidence Dimension	Anti-thrombotic activity before and after microbial fermentation (rat tail thrombosis model, PT, APTT)
Target Compound Data	SYA-X (fermentation product): significantly enhanced anti-thrombotic activity vs. parent SYA; UV λmax 353.6 nm; MS m/z 543; IR shows loss of benzene ring
Comparator Or Baseline	Parent SYA (pre-fermentation): baseline anti-thrombotic activity; HSYA: no documented analogous biotransformation pathway
Quantified Difference	Qualitative: SYA-X anti-thrombotic effect 'significantly enhanced' vs. parent SYA; structural conversion confirmed by HPLC, UV, IR, and MS; quantitative PT/APTT ratios not abstracted
Conditions	Bacillus licheniformis C2-13 fermentation; HPLC monitoring; polyamide and preparative HPLC purification; rat tail thrombosis model, PT and APTT pharmacodynamic assays per 时珍国医国药 2008

Why This Matters

SYA's susceptibility to microbial biotransformation into a more potent anti-thrombotic agent SYA-X constitutes a unique, SYA-specific industrial application pathway not available with HSYA. This makes SYA the compound of choice for research programs exploring prodrug strategies, fermentation-based bioactivity enhancement, or the development of semi-synthetic anti-thrombotic leads derived from safflower quinochalcones.

• [1] 增强红花黄色素A抗血栓作用的生物转化机理研究 [The Mechanism of Bio-transformation of Safflor Yellow A to Improve its Anti-thrombosis Effect]. 时珍国医国药 [Lishizhen Medicine and Materia Medica Research]. 2008; 19(4):790-792. doi:10.3969/j.issn.1008-0805.2008.04.007. View Source

Safflor Yellow A Procurement Scenarios

SAR Studies: Hydroxyl Substitution & Antioxidant Potency

SYA is the ideal compound for SAR investigations examining how a single hydroxyl group difference modulates antioxidant potency in the quinochalcone C-glycoside series. With SYA (C27H30O15; one fewer –OH than HSYA) showing 4.15-fold lower DPPH IC50 and 3.38-fold lower ORAC Trolox index than HSYA (C27H32O16), researchers can use these two compounds as a defined isosteric pair to isolate the contribution of the additional hydroxyl group to radical scavenging capacity, metal chelation, and hydrogen-atom transfer mechanisms [1].

Pro-Oxidant Cancer Cell Cytotoxicity

SYA is uniquely suited for studies exploring pro-oxidant cancer therapy or dose-dependent cytotoxicity mechanisms, given its demonstrated ability to induce both pro-oxidant ROS elevation and significant cell viability loss at 150 µg/mL in HuDe fibroblasts—a concentration at which HSYA remains non-cytotoxic. This makes SYA the preferred safflower quinochalcone for establishing dose-response cytotoxicity curves, investigating pro-oxidant/antioxidant biphasic switch mechanisms, and screening for tumor cell-selective toxicity where moderate antioxidant background combined with a reachable cytotoxicity threshold is experimentally advantageous [1].

Fermentation-Based Anti-Thrombotic Prodrug

SYA is the required starting material for Bacillus licheniformis C2-13 fermentation programs aimed at generating the enhanced anti-thrombotic derivative SYA-X. The documented structural conversion (loss of the benzene ring chromophore, generation of a new MW 543 species with distinct UV/IR signatures) and the resulting anti-thrombotic activity enhancement provide a tractable industrial biotechnology platform. This application is not replicable with HSYA, which lacks documented susceptibility to this specific microbial biotransformation pathway [2].

Carthamus Yellow QC Reference Standard

Per the FAO JECFA specification, carthamus yellow (CI Natural Yellow 5) contains two principal colouring matters: safflomin A (HSYA) and safflomin B (safflor yellow B), with SYA itself serving as a key analytical marker for HPLC-based identity and purity testing of commercial safflower yellow colorant preparations. Procurement of high-purity SYA reference standard (≥98% HPLC) enables quantitative compliance testing against the FAO-defined TLC and spectrophotometric identity criteria (Rf 0.2–0.5, λmax 400–408 nm at pH 5.0) [1].

Application

Selection Property

Validation Focus

Quinochalcone SAR studies

Hydroxyl-substitution antioxidant ranking

DPPH/ORAC ratio consistency

Cancer cell cytotoxicity modeling

Cytotoxicity threshold at elevated concentration

Dose-response viability in fibroblast models

Anti-thrombotic biotransformation research

Susceptibility to B. licheniformis fermentation

Derivative characterization and activity

Carthamus yellow QC testing

High-purity HPLC reference standard

JECFA identity and spectrophotometric compliance

• [1] Bacchetti T, Morresi C, Bellachioma L, Ferretti G. Antioxidant and Pro-Oxidant Properties of Carthamus Tinctorius, Hydroxy Safflor Yellow A, and Safflor Yellow A. Antioxidants. 2020; 9(2):119. doi:10.3390/antiox9020119. View Source
• [2] 增强红花黄色素A抗血栓作用的生物转化机理研究. 时珍国医国药. 2008; 19(4):790-792. doi:10.3969/j.issn.1008-0805.2008.04.007. View Source